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Compound of Interest

Compound Name: NCI172112

Cat. No.: B1662734 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for NCI172112 was not located in the available

resources. The following guidance is based on the general principles for the safe handling and

disposal of hazardous laboratory chemicals, particularly those with similar structures or

properties, such as halogenated organic compounds and DNA alkylating agents. Researchers,

scientists, and drug development professionals must consult their institution's Environmental

Health and Safety (EHS) department for specific protocols and to ensure full compliance with

all federal, state, and local regulations.

Proper disposal of the investigational compound NCI172112, a DNA alkylator/crosslinker used

in antitumor research, is critical to ensure laboratory safety and environmental protection.[1] All

waste materials contaminated with NCI172112, including unused product, solutions,

contaminated labware, and personal protective equipment (PPE), should be treated as

hazardous chemical waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE) to prevent skin and eye contact, as well as inhalation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1662734?utm_src=pdf-interest
https://www.benchchem.com/product/b1662734?utm_src=pdf-body
https://www.benchchem.com/product/b1662734?utm_src=pdf-body
https://www.targetmol.com/search?keyword=nsc+172112
https://www.benchchem.com/product/b1662734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Eye Protection

Tight-sealing safety goggles or a face shield

should be used, especially when there is a risk

of splashing.

Hand Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene) are required.

Body Protection
A laboratory coat or other protective clothing

should be worn to prevent skin exposure.

Respiratory

A NIOSH/MSHA-approved respirator may be

necessary if handling the compound in a poorly

ventilated area.

Step-by-Step Disposal Protocol
The disposal of NCI172112 must follow a systematic process to ensure safety and regulatory

compliance.

1. Waste Identification and Segregation:

Treat all materials contaminated with NCI172112 as hazardous waste.

Segregate NCI172112 waste from other waste streams, particularly from non-hazardous and

biomedical waste.

2. Container Management:

Selection: Use a designated, compatible, and properly sealed hazardous waste container.

Plastic containers are often preferred to minimize the risk of breakage.

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "NCI172112," and any other components in the waste mixture. The

accumulation start date must also be recorded on the label.

3. On-Site Accumulation and Storage:
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Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be at or near the point of generation and under the control of the laboratory

personnel.

Ensure secondary containment is used to capture any potential leaks.

4. Disposal of Empty Containers:

An empty container that held NCI172112 must be triple-rinsed with a suitable solvent

capable of removing the chemical residue.

The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous

waste.

After triple-rinsing, defacing all labels, and allowing the container to air-dry, it may be

disposed of as regular trash, pending institutional policies.

5. Request for Disposal:

When the waste container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department to schedule a pickup.

Complete all required waste disposal forms and documentation as per your institution's

procedures.

Experimental Workflow and Decision Making for
Disposal
The following diagram outlines the logical steps for the proper management and disposal of

NCI172112 waste.
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Caption: Disposal workflow for NCI172112 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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